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Compound of Interest

Compound Name: cis-1,4-Hexadiene

Cat. No.: B1588608

For Immediate Reference: Essential Safety and Logistical Information for cis-1,4-Hexadiene

This document provides crucial safety protocols and logistical guidance for the handling,
storage, and disposal of cis-1,4-Hexadiene, tailored for research, scientific, and drug
development professionals. Adherence to these procedures is paramount to ensure a safe
laboratory environment.

Key Quantitative Data

A summary of the essential quantitative safety and physical properties of cis-1,4-Hexadiene is
provided below for quick reference.
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Property Value Source
CAS Number 7318-67-4 [1]
Molecular Formula CeH1o [1][2]
Molecular Weight 82.14 g/mol [3]
Appearance Liquid

Boiling Point 65-66 °C [3]
Density 0.707 g/mL at 20 °C [3]
Flash Point -46 °C (-50.8 °F) - closed cup [3]
Signal Word Danger

Hazard Identification and Classification

cis-1,4-Hexadiene is classified as a hazardous substance with the following primary concerns:

o Flammability: It is a highly flammable liquid and vapor.[1]

 Toxicity: Toxic if swallowed.[1]

e Aspiration Hazard: May be fatal if swallowed and enters airways.[1]

Personal Protective Equipment (PPE)

The selection and proper use of Personal Protective Equipment are the most critical lines of

defense against exposure.

Recommended PPE for Handling cis-1,4-Hexadiene
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PPE Category Specification Rationale

Safety glasses with side- )
Protects against splashes and

Eye Protection shields or goggles. A face
o vapors.
shield is also recommended.[1]
Chemical-resistant gloves
(e.g., Nitrile rubber). Gloves
Hand Protection must be inspected prior to use Prevents skin contact.

and disposed of properly after.

[1]

A complete suit protecting

against chemicals, such as a ] ]
) ] o Provides full-body protection
Skin and Body Protection flame-retardant antistatic
] o from splashes and contact.
protective clothing, is

recommended.[1]

For operations where
inhalation of vapors is
possible, a full-face respirator
with multi-purpose combination
) ) (US) or type AXBEK (EN Protects against inhalation of
Respiratory Protection ) ] ]
14387) respirator cartridges is harmful vapors.
appropriate.[1] If the respirator
is the sole means of
protection, use a full-face

supplied air respirator.[1]

Experimental Protocols: Safe Handling and
Emergency Procedures

Strict adherence to the following protocols is mandatory when working with cis-1,4-Hexadiene.

Pre-Handling Checklist

» Verify Engineering Controls: Ensure a certified chemical fume hood is operational.
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e Assemble PPE: Confirm all necessary PPE is available and in good condition.

o Locate Safety Equipment: Identify the nearest safety shower, eyewash station, and fire
extinguisher.

e Review SDS: Read and understand the Safety Data Sheet for cis-1,4-Hexadiene before
commencing any work.

Step-by-Step Handling Procedure

e Grounding: Take measures to prevent the build-up of electrostatic charge.

e Dispensing: Handle exclusively within a chemical fume hood. Avoid inhalation of vapor or
mist.[1]

» Avoid Contact: Prevent contact with skin and eyes.[1]

« Ignition Sources: Keep away from all sources of ignition, including open flames, sparks, and
hot surfaces. No smoking is permitted in the handling area.[1]

Accidental Release Measures

o Evacuate: Immediately evacuate personnel from the affected area.
o Ventilate: Ensure adequate ventilation.
« Ignition Sources: Remove all sources of ignition.[1]

o Containment: Contain the spillage. Prevent further leakage if it is safe to do so. Do not let the
product enter drains.[1]

o Clean-up: Use an electrically protected vacuum cleaner or wet-brushing to collect the spilled
material and place it in a suitable container for disposal.[1]

First Aid Measures

« If Inhaled: Move the person into fresh air. If not breathing, give artificial respiration. Consult a
physician.[1]
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» In Case of Skin Contact: Wash off with soap and plenty of water. Take the victim immediately
to the hospital. Consult a physician.[1]

e In Case of Eye Contact: Flush eyes with water as a precaution.[1]

 |If Swallowed: Do NOT induce vomiting.[1] Immediately call a POISON CENTER or
doctor/physician.[1] Rinse mouth with water.[1]

Storage and Disposal Plan

Proper storage and disposal are critical to maintaining a safe laboratory environment.

Storage

e Store in a cool, dry, and well-ventilated place.[1]
» Keep the container tightly closed.[1]

» Containers that have been opened must be carefully resealed and kept upright to prevent
leakage.[1]

o Keep away from heat, sparks, open flames, and hot surfaces.[1]

Disposal

e Dispose of surplus and non-recyclable solutions through a licensed disposal company.[1]

e This material is highly flammable; therefore, extra care must be taken during ignition in a
chemical incinerator equipped with an afterburner and scrubber.[1]

o Contaminated packaging should be disposed of as an unused product.[1]

Visual Workflow Guides

The following diagrams illustrate the key decision-making and procedural workflows for the safe
handling of cis-1,4-Hexadiene.
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Caption: Workflow for the safe handling of cis-1,4-Hexadiene.
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Caption: Decision tree for selecting appropriate PPE.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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1. chemicalbook.com [chemicalbook.com]

2. 1,4-Hexadiene | C6H10 | CID 11599 - PubChem [pubchem.ncbi.nim.nih.gov]

3. cis-1,4-Hexadiene = 99.0 7318-67-4 [sigmaaldrich.com]

» To cite this document: BenchChem. [Navigating the Safe Handling of cis-1,4-Hexadiene: A
Comprehensive Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1588608#personal-protective-equipment-for-
handling-cis-1-4-hexadiene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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